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Application Overview

The accurate and rapid determination of staphylococcal resistance to beta-lactam antibiotics is
critical for effective patient management and infection control. Methicillin-resistant
Staphylococcus aureus (MRSA) is a major cause of nosocomial infections worldwide,
associated with increased mortality and healthcare costs.[1] Prostaphlin (oxacillin) is a key
penicillinase-resistant penicillin used to test for this resistance. Automated systems, such as the
Vitek® 2 (bioMérieux), offer rapid and standardized antimicrobial susceptibility testing (AST),
providing minimal inhibitory concentration (MIC) values that guide therapeutic decisions.

These notes provide a comprehensive guide to using the Vitek® 2 system for determining the
susceptibility of Staphylococcus species to oxacillin. This includes an overview of the system's
performance, detailed experimental protocols, and a summary of its interpretive logic.

Principle of the Method

The Vitek® 2 system is an automated instrument that performs microbial identification and AST.
[2] For susceptibility testing, the system utilizes compact, plastic reagent cards, such as the
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AST-P549 or AST-P559, which contain microwells with varying concentrations of different
antimicrobial agents in a dehydrated form.[3][4][5]

A standardized suspension of the bacterial isolate is prepared and introduced into the AST
card. As the organism grows in the presence of the antibiotics, the instrument's optical system
monitors bacterial growth in each well over time. By analyzing these growth curves, the system
calculates the MIC for each antibiotic, including oxacillin. The median time for results is
approximately 7-8 hours, a significant reduction compared to the 24 hours required for
traditional disk diffusion methods.[3][6]

Crucially, for MRSA detection, modern Vitek® 2 cards incorporate both oxacillin MIC
determination and a cefoxitin screen (e.g., at 6 pg/ml).[1][3] Cefoxitin is a better inducer of the
mecA gene, which is the primary mediator of oxacillin resistance, making the cefoxitin screen a
more sensitive and reliable predictor of methicillin resistance than oxacillin alone.[1][4] The
Vitek® 2 Advanced Expert System™ (AES) software analyzes both the oxacillin MIC and the
cefoxitin screen result to provide a final, interpreted susceptibility report.[5][7]

Performance Characteristics

The Vitek® 2 system demonstrates high accuracy for detecting oxacillin resistance in
Staphylococcus aureus when compared to the gold standard of mecA gene detection by PCR.
The inclusion of a cefoxitin screen significantly improves sensitivity. However, performance can
be challenged by isolates with low-level or heterogeneous resistance.[3][4]

Table 1: Performance of Vitek® 2 System for Oxacillin Resistance Detection in S. aureus
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Study
Reference

Vitek® 2
Card

Parameter

Sensitivity

Specificity

Additional
Notes

Roisin S, et
al. (2008)[3]

AST-P549

Overall

System

97.5%

100%

The cefoxitin
screen
(96.8% sens.)
was more
sensitive than
the oxacillin
MIC test
(94.9%

sens.).

Romero R, et
al. (2008)[1]

AST-P559

Overall

System

98.8%

100%

Sensitivity
increased to
100% after
inducing
resistance
with cefoxitin
pre-

incubation.

Tenover FC,
et al. (2007)

[4]

AST-P549

Overall

System

99.0%
(approx.)

N/A

Failed to
detect only
one of 104
mecA-
positive
isolates when
considering
both oxacillin
MIC and
cefoxitin

screen.

Note: Sensitivity and specificity are typically calculated against PCR for the mecA gene.

It is important to note that some automated systems have faced challenges. In 2018, a Class |

recall was issued for certain Vitek® 2 Gram-Positive AST cards due to the potential for false-
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negative results with some MRSA strains.[8][9] Laboratories were advised to implement
software rules and enable the AES to mitigate this risk.[8][9]

Experimental Protocol: Oxacillin Susceptibility
Testing using Vitek® 2

This protocol outlines the standard procedure for performing AST for oxacillin on
Staphylococcus isolates using the Vitek® 2 system.

4.1 Materials

o Vitek® 2 Gram-Positive AST Card (e.g., AST-GP71, AST-P549)
» Vitek® 2 Instrument and software

o Vitek® 2 DensiCHEK™ Plus

 Sterile saline (0.45% to 0.50%)

o Sterile plastic test tubes (12 x 75 mm)

» Sterile swabs or inoculating loops

o Fresh (18-24 hour) pure culture of Staphylococcus spp. on a non-inhibitory agar plate (e.g.,
Tryptic Soy Agar with 5% Sheep Blood)

¢ Quality control strains (e.g., S. aureus ATCC® 29213 [susceptible], S. aureus ATCC® 43300
[resistant])

4.2 Procedure
 |solate Preparation:
o Ensure the bacterial culture is pure and has been incubated for 18-24 hours.

o Perform quality control procedures by testing reference strains with each new batch of
reagents or as per laboratory protocol.[7]
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 Inoculum Preparation:

o

Using a sterile swab, select several well-isolated colonies from the agar plate.

[¢]

Emulsify the colonies in 3.0 mL of sterile saline in a clear plastic test tube.

[¢]

Vortex the suspension gently to ensure it is homogeneous and free of clumps.

[e]

Adjust the bacterial suspension to a turbidity equivalent to a 0.50 McFarland standard
using the Vitek® 2 DensiCHEK™ Plus. This is a critical step for accurate results.

e Card Inoculation and Incubation:

o Place the prepared bacterial suspension and the Vitek® 2 AST card into the instrument's
loading cassette as prompted by the system software.

o The Vitek® 2 instrument will automatically handle the filling of the card via an integrated
vacuum system, sealing the card, and placing it into the incubation chamber.

o The instrument maintains a constant temperature (e.g., 35°C) and reads each card
kinetically.

o Data Analysis and Interpretation:
o The instrument software continuously monitors the growth in each microwell.

o Once sufficient data is collected (typically within 8-12 hours), the software calculates the
MIC for oxacillin.[1]

o The Advanced Expert System™ (AES) analyzes the oxacillin MIC in conjunction with the
cefoxitin screen result to provide a final interpretation (Susceptible, Intermediate, or
Resistant) based on established clinical breakpoints (e.g., CLSI, EUCAST).[5][7]

Visualized Workflows and Logic

The following diagrams illustrate the experimental workflow and the interpretive logic used by
the Vitek® 2 system for MRSA detection.
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Caption: Vitek® 2 workflow for oxacillin susceptibility testing.
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Caption: AES logic for interpreting oxacillin and cefoxitin results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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automated-microbiology-systems-like-vitek-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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